(3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine is a useful research compound. Its molecular formula is C14H11ClF3N and its molecular weight is 285.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality (3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for (3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine involves the introduction of a chloro group, a trifluoromethyl group, and an amine group onto a biphenyl ring.
Starting Materials
Biphenyl, 3-Chlorobenzaldehyde, Trifluoromethyl iodide, Methylamine
Reaction
Step 1: Synthesize 3'-Chloro-[1,1'-biphenyl]-3-carbaldehyde from biphenyl and 3-chlorobenzaldehyde via Friedel-Crafts acylation., Step 2: Introduce a trifluoromethyl group onto the aromatic ring using trifluoromethyl iodide and a palladium catalyst via a cross-coupling reaction., Step 3: Reduce the aldehyde group to an alcohol using sodium borohydride., Step 4: Protect the alcohol group with a TBDMS (tert-butyldimethylsilyl) group., Step 5: Introduce an amine group onto the aromatic ring using methylamine and a palladium catalyst via a cross-coupling reaction., Step 6: Deprotect the TBDMS group using TBAF (tetrabutylammonium fluoride) to obtain the final product, (3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine.
properties
IUPAC Name |
[3-(3-chlorophenyl)-5-(trifluoromethyl)phenyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClF3N/c15-13-3-1-2-10(7-13)11-4-9(8-19)5-12(6-11)14(16,17)18/h1-7H,8,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLVCPVRWWFSJGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC(=CC(=C2)CN)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClF3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3'-Chloro-5-(trifluoromethyl)-[1,1'-biphenyl]-3-yl)methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.